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Compound of Interest

Compound Name: 1-Hydroxy-2-butanone

Cat. No.: B1215904

Essential Safety and Handling Guide for 1-Hydroxy-
2-butanone

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-Hydroxy-2-butanone (CAS No. 5077-67-8). Adherence to these
guidelines is critical for ensuring laboratory safety and minimizing risks associated with this
chemical.

Hazard Identification and Personal Protective Equipment
(PPE)

1-Hydroxy-2-butanone is a flammable liquid and vapor that can cause skin and serious eye
irritation, as well as respiratory irritation.[1][2] Proper selection and use of Personal Protective
Equipment (PPE) are the primary defense against exposure.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling 1-Hydroxy-2-
butanone
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Protection Type

Recommended Equipment

Specifications and
Remarks

Eye and Face Protection

Tightly fitting safety goggles
with side-shields or a face
shield.

Must conform to EN 166 (EU)
or NIOSH (US) standards.[2] A
face shield is recommended
when there is a significant

splash hazard.

Hand Protection

Chemical-resistant gloves.

Butyl rubber or Viton® gloves
are recommended for
prolonged contact, based on
data for the structurally similar
2-butanone (MEK). Nitrile
gloves may provide splash
protection but are not suitable
for immersion. Always inspect
gloves for degradation or

punctures before use.

Skin and Body Protection

Flame-retardant and
chemically impervious lab coat

or apron.

Wear appropriate protective
clothing to prevent skin
exposure.[3] Closed-toe shoes

are mandatory.

Respiratory Protection

Full-face respirator with
organic vapor cartridge (Type

A, brown).

Required when working
outside a fume hood, if
ventilation is inadequate, or if
exposure limits are likely to be
exceeded.[3]

Quantitative Safety Data

No established Permissible Exposure Limits (PEL) from OSHA or Recommended Exposure
Limits (REL) from NIOSH are available for 1-Hydroxy-2-butanone.[1][2] Therefore, data for
the structurally similar and commonly used solvent, 2-butanone (Methyl Ethyl Ketone, MEK), is

provided as a conservative reference for establishing safety protocols.

Table 2: Exposure Limits and Toxicity Data (Proxy: 2-Butanone)
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Parameter

Value

Reference

OSHA PEL (TWA)

200 ppm (590 mg/m3)

[1]141[5]

NIOSH REL (TWA)

200 ppm (590 mg/m3)

[1]5]

NIOSH REL (STEL)

300 ppm (885 mg/m3)

[1]5]

NIOSH IDLH

3,000 ppm

[1]2]

Oral LD50 (Rat) for 4-Hydroxy-
2-butanone

>4000 mg/kg

[6]

Oral LD50 (Rat) for 2-
Butanone

2,737 mg/kg

[1]

Inhalation LC50 (Rat) for 2-
Butanone

11,700 ppm (4 hours)

[7]

TWA: Time-Weighted Average (8-hour). STEL: Short-Term Exposure Limit (15-minute). IDLH:
Immediately Dangerous to Life or Health.

Table 3: Glove Compatibility and Breakthrough Times (Proxy: 2-Butanone)

Breakthrough Time

Glove Material . Rating
(minutes)
Butyl Rubber > 480 Excellent
Viton® > 480 Excellent
o Poor (Suitable for splash
Nitrile <15 ]
protection only)[8]
Variable (Testing )
Neoprene Fair to Good

recommended)

Note: Breakthrough times can vary based on glove thickness, manufacturer, and temperature.

Always consult the glove manufacturer's specific chemical resistance data.

© 2025 BenchChem. All rights reserved.

3/7

Tech Support


https://www.cdc.gov/niosh/idlh/78933.html
https://www.osha.gov/chemicaldata/680
https://www.cdc.gov/niosh/npg/npgd0069.html
https://www.cdc.gov/niosh/idlh/78933.html
https://www.cdc.gov/niosh/npg/npgd0069.html
https://www.cdc.gov/niosh/idlh/78933.html
https://www.cdc.gov/niosh/npg/npgd0069.html
https://www.cdc.gov/niosh/idlh/78933.html
https://www.moldex.com/chemicals/2-butanone/
https://www.fishersci.com/store/msds?partNumber=AAL11456&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.cdc.gov/niosh/idlh/78933.html
https://www.ncbi.nlm.nih.gov/books/NBK590513/
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Operational Plan: Step-by-Step Handling Procedure

This protocol outlines the safe handling of 1-Hydroxy-2-butanone from preparation to

experimental use.

1. Pre-Operational Checks:

Ventilation: Ensure the chemical fume hood is operational and certified.

PPE Inspection: Inspect all PPE for damage or contamination. Don fresh, appropriate
gloves.

Emergency Equipment: Confirm that a safety shower, eyewash station, and a Class B fire
extinguisher are accessible and unobstructed.

Spill Kit: Have a spill kit rated for flammable liquids readily available.

. Chemical Handling:

Work Area: Conduct all work with 1-Hydroxy-2-butanone inside a certified chemical fume
hood.

Grounding: Ground and bond containers and receiving equipment to prevent static
discharge, which can ignite flammable vapors.[1]

Tools: Use non-sparking tools for all operations.[2]

Dispensing: Dispense the chemical slowly and carefully to avoid splashing. Keep containers
tightly closed when not in use.

Heating: Avoid heating the chemical near open flames, sparks, or other ignition sources.[1]
Use a heating mantle or water bath with temperature control.

. Post-Handling Procedures:

Decontamination: Wipe down the work area in the fume hood with an appropriate solvent
and then soap and water.

PPE Removal: Remove gloves and any contaminated PPE using proper technique to avoid
skin contact. Dispose of them as hazardous waste.

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn.

Disposal Plan: Step-by-Step Waste Management

Proper disposal is crucial to prevent environmental contamination and ensure safety.
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1. Waste Segregation:

¢ Collect all waste containing 1-Hydroxy-2-butanone, including unused chemical,
contaminated solutions, and grossly contaminated materials (e.g., pipette tips, paper towels),
in a designated, properly labeled hazardous waste container.

2. Waste Container Management:

o Container Type: Use a chemically resistant container with a secure, tight-fitting lid.

e Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"1-Hydroxy-2-butanone," and the associated hazards (Flammable Liquid, Irritant).

o Storage: Keep the waste container closed at all times, except when adding waste. Store the
container in a designated satellite accumulation area within the laboratory, away from ignition
sources.

3. Final Disposal:

e Regulatory Compliance: Dispose of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office, following all local, state, and federal
regulations.[1]

o Empty Containers: Rinse empty containers with a suitable solvent (e.g., acetone or ethanol)
three times. Collect the rinsate as hazardous waste. The triple-rinsed container can then
typically be disposed of as non-hazardous waste, but confirm this with your EHS office.

Workflow Visualization

The following diagram illustrates the logical flow for the safe handling of 1-Hydroxy-2-
butanone.

.....................................

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Hydroxy-2-butanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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